N-(2-fluorocyclopentyl)-3-methylpyrazin-2-amine

• IUPAC Name: N-(2-fluorocyclopentyl)-3-methylpyrazin-2-amine
• InChI: InChI=1S/C10H14FN3/c1-7-10(13-6-5-12-7)14-9-4-2-3-8(9)11/h5-6,8-9H,2-4H2,1H3,(H,13,14)
• InChI Key: AIJYAYJLGCYOCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN=C1NC2CCCC2F
• Molecular Formula: C10H14FN3
• Molecular Weight: 195.24 g/mol

Description

N-(2-fluorocyclopentyl)-3-methylpyrazin-2-amine, also known as FCPP, is a novel psychoactive substance that has gained significant attention in the scientific community. It is a synthetic compound that belongs to the class of cyclohexylamines and pyrazines. FCPP has been identified as a potential candidate for the development of new psychoactive drugs due to its unique chemical structure and promising pharmacological properties.

Scientific Research Applications

Synthesis and Medicinal Chemistry

N-(2-fluorocyclopentyl)-3-methylpyrazin-2-amine serves as a building block in synthetic chemistry for the development of compounds with potential antitumor and antimicrobial activities. Novel N-arylpyrazole-containing enaminones have been synthesized, leading to the discovery of substituted pyridine derivatives, bipyrazoles, and pyrazolylisoxazoles, among others, with significant cytotoxic effects comparable to those of 5-fluorouracil in cancer cell lines. Additionally, antimicrobial activity has been observed in some of these synthetic products, showcasing the compound's versatility in drug development (S. Riyadh, 2011).

Phosphodiesterase 1 (PDE1) Inhibitors

Research into the synthesis of 3-aminopyrazolo[3,4-d]pyrimidinones, a structurally related class, has led to the identification of potent and selective inhibitors for Phosphodiesterase 1 (PDE1). These inhibitors, such as ITI-214, have shown promising results in Phase I clinical development for treating cognitive deficits associated with various neurodegenerative and neuropsychiatric diseases, demonstrating the therapeutic potential of related compounds in central nervous system disorders (Peng Li et al., 2016).

Anticorrosive Properties

Compounds structurally related to N-(2-fluorocyclopentyl)-3-methylpyrazin-2-amine, such as bipyrazolic organic compounds, have been studied for their inhibitory effects on the corrosion of pure iron in acidic media. These studies reveal that certain synthesized compounds can significantly increase the inhibition efficiency, reaching up to 93% under specific concentrations. This suggests potential applications in protecting metal surfaces from corrosion, highlighting the compound's utility beyond biomedical applications (A. Chetouani et al., 2005).

Heterocyclic Compound Synthesis

The development of new 3-amino-4-fluoropyrazoles, through a synthetic strategy involving the monofluorination of β-methylthio-β-enaminoketones, exemplifies the role of fluorinated compounds in medicinal chemistry. These compounds serve as valuable building blocks for further functionalization, enabling the synthesis of fluorinated pyrazoles with additional functional groups that are of considerable interest for drug discovery and development (Riccardo Surmont et al., 2011).